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Compound of Interest

Compound Name: ISX-9

CAS No.: 832115-62-5

Cat. No.: B1672652

Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the dissolution, storage, and handling of ISX-9
(Isoxazole 9), a small molecule inducer of adult neural stem cell differentiation. Adherence to

these guidelines is crucial for ensuring the compound's stability, solubility, and efficacy in

experimental settings.

Chemical Properties and Storage Recommendations
ISX-9 is a crystalline solid. Proper storage is essential to maintain its chemical integrity over

time.

Table 1: Chemical Properties of ISX-9
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| CAS Number | 832115-62-5[2][3][4] |

Table 2: Recommended Storage Conditions
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

| Stock Solution in DMSO | -80°C | 2 years[1] | Preferred for long-term storage. Aliquot to avoid

repeated freeze-thaw cycles.[1][5] |

Solubility Data
ISX-9 exhibits high solubility in organic solvents but is poorly soluble in aqueous solutions.

Using fresh, anhydrous DMSO is recommended as moisture can reduce solubility.[5]

Table 3: Solubility of ISX-9 in Common Solvents
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| DMF:PBS (pH 7.2) (1:1) | 0.5 mg/mL[4] | ~2.1 mM |

Experimental Protocols
This protocol outlines the preparation of a concentrated stock solution, which is the first step for

most in vitro and in vivo applications.

Methodology:

Weighing: Accurately weigh the required amount of ISX-9 powder. For 1 mL of a 100 mM

stock solution, you will need 23.43 mg of ISX-9.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the ISX-9 powder.

Solubilization: Vortex or sonicate the solution gently until the powder is completely dissolved.

Ensure no particulates are visible.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This prevents contamination and degradation from repeated freeze-

thaw cycles.[5][6]

Storage: Store the aliquots at -80°C for long-term use (up to 2 years) or at -20°C for shorter-

term use (up to 1 year).[1]
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Workflow: Preparing In Vitro Working Solution

Thaw Aliquot of
DMSO Stock Solution

Dilute Stock into
Cell Culture Medium

(e.g., 1:1000)
Mix Thoroughly Apply to Cells

Workflow: Preparing In Vivo Formulation (Example A)

ISX-9 in DMSO
(10% final vol)

Add PEG300
(40% final vol)

Mix until clear Add Tween-80
(5% final vol)

Mix well Add Saline
(45% final vol)

Mix well Final Suspension
for Injection
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ISX-9 Mechanism of Action

ISX-9

Ca²+ Influx

MEF2 Activation
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Neuronal
Differentiation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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